Cas no 114772-19-9 ((2-Mercapto-1-(4-nitrobenzyl)-1H-imidazol-5-yl)methanol)

114772-19-9 structure
Product name:(2-Mercapto-1-(4-nitrobenzyl)-1H-imidazol-5-yl)methanol
(2-Mercapto-1-(4-nitrobenzyl)-1H-imidazol-5-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (2-Mercapto-1-(4-nitrobenzyl)-1H-imidazol-5-yl)methanol
- 2H-Imidazole-2-thione,1,3-dihydro-5-(hydroxymethyl)-1-[(4-nitrophenyl)methyl]-
- 4-HYDROXYMETHYL-3-(4-NITRO-BENZYL)-2-MERCAPTO-3H-IMIDAZOLE
- [1-(4-Nitrobenzyl)-2-sulfanyl-1H-imidazol-5-yl]methanol
- 1H-Imidazole-5-methanol, 2-mercapto-1-[(4-nitrophenyl)methyl]-
- 5-(Hydroxymethyl)-1-(4-nitrobenzyl)-1,3-dihydro-2H-imidazole-2-thione
- REF DUPL: 4-Hydroxymethyl-3-(4-nitro-benzyl)-2-mercapto-3H-imidazole
- 2H-Imidazole-2-thione, 1,3-dihydro-5-(hydroxymethyl)-1-[(4-nitrophenyl)methyl]-
- 5-Hydroxymethyl-2-mercapto-1-(4-nitrobenzyl)imidazole
- (1-(4-nitrobenzyl)-2-mercapto-1H-imidazol-5-yl)methanol
- A803226
- SCHEMBL725
- A13543
- 4-(hydroxymethyl)-3-[(4-nitrophenyl)methyl]-1H-imidazole-2-thione
- InChI=1/C11H11N3O3S/c15-7-10-5-12-11(18)13(10)6-8-1-3-9(4-2-8)14(16)17/h1-5,15H,6-7H2,(H,12,18)
- DTXSID30432310
- 4-Hydroxymethyl-3-(4-nitrobenzyl)-2-mercapto-3H-imidazole
- J-003129
- [2-mercapto-3-(4-nitro-benzyl)-3h-imidazol-4-yl]-methanol
- 5-(Hydroxymethyl)-1-[(4-nitrophenyl)methyl]-1,3-dihydro-2H-imidazole-2-thione
- KHWHBHFUZBUCJW-UHFFFAOYSA-
- KHWHBHFUZBUCJW-UHFFFAOYSA-N
- 114772-19-9
-
- MDL: MFCD07369918
- Inchi: InChI=1S/C11H11N3O3S/c15-7-10-5-12-11(18)13(10)6-8-1-3-9(4-2-8)14(16)17/h1-5,15H,6-7H2,(H,12,18)
- InChI Key: KHWHBHFUZBUCJW-UHFFFAOYSA-N
- SMILES: C1=C(C=CC(=C1)[N+](=O)[O-])CN2C(=CN=C2S)CO
Computed Properties
- Exact Mass: 265.05223
- Monoisotopic Mass: 265.05211239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 113Ų
Experimental Properties
- Density: 1.51
- Boiling Point: 479.4°Cat760mmHg
- Flash Point: 243.8°C
- Refractive Index: 1.727
- PSA: 78.64
- LogP: 2.14380
(2-Mercapto-1-(4-nitrobenzyl)-1H-imidazol-5-yl)methanol Related Literature
-
Bin Zhao,Feng Chen,Qiwei Huang,Jinlong Zhang Chem. Commun., 2009, 5115-5117
-
Peng Chen Nanoscale, 2010,2, 1474-1479
-
3. Carambola-shaped LiFePO4/C nanocomposites: directing synthesis and enhanced Li storage properties†Xueliang Li,Hongchang Jin,Shuai Liu,Sen Xin,Yu Meng,Jiejie Chen J. Mater. Chem. A, 2015,3, 116-120
-
Klaudia Kaniewska,Agata Kowalczyk,Marcin Karbarz,Anna M. Nowicka Analyst, 2016,141, 5815-5821
114772-19-9 ((2-Mercapto-1-(4-nitrobenzyl)-1H-imidazol-5-yl)methanol) Related Products
- 2228450-39-1(3-(3-isoxazolylmethyl)-Piperidine)
- 100209-45-8(Peptone from potatoes No. 2)
- 2172183-63-8(2-(2-{(tert-butoxy)carbonylamino}bicyclo3.2.0heptan-2-yl)acetic acid)
- 2229161-25-3({1-(5-nitropyridin-2-yl)methylcyclopropyl}methanol)
- 2168296-81-7(6-bromo-1-methyl-1H-indole-3-sulfonyl fluoride)
- 1353971-42-2(3-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester)
- 2229624-20-6(1-(6-bromopyridin-2-yl)cyclohexane-1-carboxylic acid)
- 1806259-28-8(2-(Bromomethyl)-6-fluoro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde)
- 2227688-35-7(rac-(1R,2R)-2-(pentafluorophenyl)cyclopropylmethanamine)
- 1806989-69-4(2-(Difluoromethyl)-5-methoxy-6-methylpyridine-3-methanol)
Recommended suppliers
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk

atkchemica
Gold Member
CN Supplier
Reagent
